2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide

• IUPAC Name: 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C13H21N3O2/c1-10-9-12(15-18-10)14-13(17)11(2)16-7-5-3-4-6-8-16/h9,11H,3-8H2,1-2H3,(H,14,15,17)
• InChI Key: AUGODVHVLODCCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(C)N2CCCCCC2
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide, also known as AZP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide is not yet fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and other neurological functions. 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide may enhance the activity of GABA receptors, leading to a decrease in anxiety and other related symptoms.
Biochemical and Physiological Effects
Studies have shown that 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide has a number of biochemical and physiological effects. It has been shown to increase GABA levels in the brain, which may contribute to its anxiolytic effects. Additionally, 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide has been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. This may also contribute to its anti-anxiety effects.

Advantages and Limitations for Lab Experiments

2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, it has been shown to exhibit anxiolytic effects in animal models, making it a promising candidate for further study.
However, there are also some limitations to using 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide in lab experiments. For example, its mechanism of action is not yet fully understood, which may make it difficult to design experiments that specifically target its effects. Additionally, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are a number of future directions for research on 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide. One area of interest is the development of new anti-anxiety medications based on its structure and mechanism of action. Additionally, further studies are needed to determine its safety and efficacy in humans. Finally, more research is needed to fully understand its mechanism of action and how it may be used to treat other neurological disorders.

Synthesis Methods

2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide can be synthesized through a multi-step process involving the reaction of 5-methyl-1,2-oxazole-3-carboxylic acid with 1-aminoazepane, followed by the addition of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide and N-hydroxysuccinimide. The resulting product is then purified through column chromatography to obtain pure 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide.

Scientific Research Applications

2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the main areas of research has been its potential as a treatment for anxiety disorders. Studies have shown that 2-(azepan-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)propanamide exhibits anxiolytic effects in animal models, suggesting that it may be a promising candidate for the development of new anti-anxiety medications.